![molecular formula C20H19NO4 B032651 Dehydrocrebanine CAS No. 77784-22-6](/img/structure/B32651.png)
Dehydrocrebanine
Overview
Description
Dehydrocrebanine (DHC) is a naturally-occurring alkaloid compound that is found in a variety of plants, including the Aristolochia family and the Rutaceae family. It has been studied extensively due to its wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-tumor properties.
Scientific Research Applications
Anticancer Potential : Dehydrocrebanine has shown promise as an anticancer agent. A study by Ho et al. (2021) found that dehydrocrenatidine, a related compound, induces apoptosis in oral cancer cells through the activation of JNK and ERK pathways (Ho et al., 2021).
Neuroprotective Effects : Dehydrocavidine, another related compound, was found to reduce d-galactose-induced learning and memory impairment in rats, enhancing synaptic plasticity and reducing oxidative damage and neuroinflammation (Fu et al., 2018).
Toxicity Concerns : this compound (DC) has shown cytotoxicity to murine macrophage cells, which raises caution for its use in treating patients. This compound is found in the Thai traditional medicinal plant, Stephania venosa Spreng (Phupong et al., 2020).
Liver Protection : Dehydrocavidine has been effective in protecting against carbon tetrachloride-induced liver injury in rats, demonstrating antioxidant activity (Wang et al., 2008). Additionally, it protects rats from carbon tetrachloride-induced hepatic fibrosis by improving liver function and reducing damage (Wang et al., 2011).
Synthesis of Protein-Reactive Compounds : Ribosomal synthesis of dehydroalanine-containing peptides allows for the preparation of large libraries of protein-reactive compounds. These could have potential use as novel drugs or analytical tools (Seebeck & Szostak, 2006).
Cell Cycle Suppression : Dehydroleucodine, a sesquiterpene lactone, selectively induces a transient arrest in G2 in onion root meristematic cells. This suggests its potential as a cell cycle suppressor without affecting cell viability or elongation (López et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
Dehydrocrebanine is an alkaloid that can be isolated from the tuber and leaves of Stephania venosa . It has been found to exhibit in vitro anti-cancer activity . .
Mode of Action
Its anti-cancer activity suggests that it may interact with cellular targets that play a role in cancer cell proliferation and survival .
Biochemical Pathways
Given its anti-cancer activity, it is plausible that it may influence pathways related to cell cycle regulation, apoptosis, or other processes critical to cancer cell growth and survival .
Result of Action
This compound has been reported to exhibit in vitro anti-cancer activity . This suggests that it may induce changes at the molecular and cellular levels that inhibit cancer cell growth or survival.
Biochemical Analysis
Cellular Effects
While specific cellular effects of Dehydrocrebanine are not extensively studied, its anti-cancer activity suggests it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Its anti-cancer activity suggests it may interact with biomolecules in a way that inhibits cancer cell growth or proliferation
properties
IUPAC Name |
15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(19),2(6),7,12(20),13,15,17-heptaene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-21-7-6-11-8-16-20(25-10-24-16)18-12-4-5-15(22-2)19(23-3)13(12)9-14(21)17(11)18/h4-5,8-9H,6-7,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCKFFNXOLCSPAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=CC3=C(C4=C5C=CC(=C(C5=CC1=C24)OC)OC)OCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60228400 | |
Record name | Dehydrocrebanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60228400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77784-22-6 | |
Record name | Dehydrocrebanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077784226 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dehydrocrebanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60228400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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